Cas no 7329-50-2 (Phenol-2,4,6-d3)

• Product Name: Phenol-2,4,6-d3
• CAS No: 7329-50-2
• MF: C₆H₆O
• MW: 97.1297268867493
• CID: 562659
• PubChem ID: 12205413
• Update Time: 2025-04-19

Phenol-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• Phen-2,4,6-d3-ol
• Phenol-2,4,6-d3
• Phenol-2,4,6-d3, 98 atom % D
• 2,4,6-Phenol-d3
• Phenol-2,4,6-d3,OD
• 7329-50-2
• D99569
• AKOS015913303
• 2,4,6-trideuteriophenol
• Phen-2,4,6-d3-ol; Phenol-2,4,6-d3; Phenol 2,4,6-D3; 2,4,6-Trideuteriophenol

• MDL： MFCD00084163
• Inchi： 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i1D,4D,5D
• InChI Key： ISWSIDIOOBJBQZ-NHPOFCFZSA-N
• SMILES： OC1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

• Exact Mass: 100.0795
• Monoisotopic Mass: 97.060695048g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.105 g/mL at 25 °C
• Melting Point: 40-42 °C(lit.)
• Boiling Point: 182 °C(lit.)
• Flash Point: 79 °C
• PSA: 20.23
• Solubility: Not determined

Phenol-2,4,6-d3 Security Information

• Hazardous Material transportation number：UN 1671 6.1/PG 2
• Hazard Category Code： 23/24/25-34-48/20/21/22-68
• Safety Instruction： 24/25-26-28-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids